Alkyne-PEG2-iodide

• Molecular Formula: C7H11IO2
• Molecular Weight: 254.07 g/mol
• InChI: InChI=1S/C7H11IO2/c1-2-4-9-6-7-10-5-3-8/h1H,3-7H2
• InChIKey: KRKPKEAEPAZGGU-UHFFFAOYSA-N

Alkyne-PEG2-iodide: A Heterobifunctional Click Chemistry Linker for ADC and Bioconjugation Research

Alkyne-PEG2-iodide (CAS 1234387-33-7) is a heterobifunctional linker comprising a terminal propargyl (alkyne) group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and a primary alkyl iodide group for nucleophilic substitution, connected by a diethylene glycol (PEG2) spacer . With a molecular weight of 254.07 g/mol and a predicted LogP of 1.1, it exhibits moderate lipophilicity and good solubility in water and polar organic solvents, making it suitable for aqueous bioconjugation protocols . The compound is widely cataloged as a click chemistry reagent and an antibody-drug conjugate (ADC) linker, enabling sequential orthogonal conjugation strategies .

WorkflowSequential orthogonal conjugation: CuAAC + nucleophilic substitution

ReactivityPrimary alkyl iodide supports thiol-selective bioconjugation in aqueous media

DesignCompact PEG2 spacer balances solubility with minimal hydrodynamic radius

Why Alkyne-PEG2-iodide Cannot Be Directly Substituted by Its Bromide or Tosylate Analogs

Although alkyne-PEG2-bromide and alkyne-PEG2-tosylate share the same alkyne functionality and PEG2 spacer, their leaving group reactivities differ markedly in nucleophilic substitution, the key second step in payload conjugation. The iodide leaving group exhibits a relative SN2 rate approximately 3-fold higher than bromide and provides superior reactivity toward soft nucleophiles like thiolates compared to the tosylate group, which is favored for harder nucleophiles [1][2]. This dichotomy means that substituting the iodide for another halide or sulfonate can directly impact conjugation efficiency, required molar excess, and payload homogeneity in critical applications such as ADC construction and PROTAC synthesis. The quantitative evidence below details why procurement decisions must consider these specific reactivity profiles.

Bromide analogLower SN2 reactivity with soft nucleophiles may reduce conjugation yield and require higher molar excess.

Tosylate analogLeaving-group preference shifts for hard nucleophiles; thiolate alkylation efficiency may not transfer directly.

PEG4 analogLonger spacer can increase hydrodynamic radius, potentially affecting DAR homogeneity and conjugate aggregation.

• [1] Cook Group Lecture Summary. SN2 Relative Rates for Leaving Groups. University of Michigan, 2006. View Source
• [2] Chemistry StackExchange. Contextual Differences in Leaving Group Ability for Thiolate Nucleophiles. Accessed 2026. View Source

Quantitative Differentiation Evidence for Alkyne-PEG2-iodide Versus Closest Analogs

SN2 Reactivity: Iodide Outperforms Bromide by ~3-Fold in Relative Alkylation Rate

The alkyl iodide group in Alkyne-PEG2-iodide benefits from the inherent leaving group ability of iodide, which is quantitatively superior to bromide. In standard SN2 reactivity scales, the relative rate for an alkyl iodide is approximately 30,000, compared to 10,000 for an alkyl bromide, representing a ~3-fold rate enhancement [1]. This implies that for a given nucleophile, Alkyne-PEG2-iodide will achieve equivalent conjugation yields faster or with a lower molar excess than Alkyne-PEG2-bromide under identical conditions.

SN2 reactivity

Class-level

~3-fold higher relative rate vs. bromide

Supports conjugation efficiency review

Inferred from alkyl halide series; experimental validation recommended

Evidence Dimension	Relative SN2 reactivity rate (leaving group ability)
Target Compound Data	Relative rate = 30,000 (alkyl iodide)
Comparator Or Baseline	Alkyne-PEG2-bromide (relative rate = 10,000 for alkyl bromide)
Quantified Difference	~3-fold higher relative rate for iodide vs. bromide
Conditions	Standard SN2 reaction conditions; relative rates derived from alkyl halide series with a common nucleophile

Why This Matters

This ~3-fold reactivity advantage can translate into higher conjugation efficiency or reduced reagent consumption, directly impacting cost and yield in large-scale bioconjugation workflows.

• [1] Cook Group Lecture Summary. SN2 Relative Rates for Leaving Groups. University of Michigan, 2006. View Source

Thiolate-Specific Reactivity: Iodide Surpasses Tosylate for Cysteine Bioconjugation

For the critical bioconjugation reaction with cysteine thiolate nucleophiles, the leaving group hierarchy reverses compared to hard nucleophiles. While tosylate is generally a better leaving group for hard nucleophiles (relative rate ~60,000), iodide becomes the superior leaving group for soft thiolate nucleophiles due to polarizability matching and the hard-soft acid-base (HSAB) principle [1]. This contextual reversal means that Alkyne-PEG2-iodide provides more efficient cysteine alkylation than Alkyne-PEG2-tosylate, a key advantage for site-specific antibody-drug conjugate (ADC) payload attachment.

Thiolate selectivity

Class-level

Iodide outcompetes tosylate for thiolate attack

Supports thiol-selective conjugation context

Qualitative rank reversal; HSAB principle

Evidence Dimension	Relative leaving group ability for thiolate nucleophiles
Target Compound Data	Iodide outcompetes tosylate for thiolate attack
Comparator Or Baseline	Alkyne-PEG2-tosylate (tosylate is a better leaving group for ethoxide but worse for thiolate)
Quantified Difference	Qualitative rank reversal; specific rate ratios not quantified in the source but the order is experimentally established
Conditions	Nucleophile-dependent leaving group order; ethoxide vs. thiolate nucleophiles in SN2 reactions

Why This Matters

For procuring a linker intended for thiol-based conjugation (e.g., cysteine engineering of antibodies), selecting the iodide variant over the tosylate ensures optimal alkylation efficiency and minimizes side reactions.

• [1] Chemistry StackExchange. Contextual Differences in Leaving Group Ability for Thiolate Nucleophiles. Accessed 2026. View Source

Moderate Lipophilicity (LogP 1.1) Balances Aqueous Solubility and Membrane Permeability

The predicted LogP of Alkyne-PEG2-iodide is 1.1, indicating moderate lipophilicity suitable for both aqueous processing and passive cellular permeability . By comparison, the shorter alkyl iodide linker 3-(2-iodoethoxy)prop-1-yne (no PEG2 unit) has a higher LogP, while the tosylate analog Propargyl-PEG2-Tos is more polar and may exhibit lower membrane permeability. The LogP of 1.1 positions Alkyne-PEG2-iodide within the favorable range for intracellular payload delivery while maintaining sufficient water solubility (stock solutions >20 mM in DMSO or aqueous mixtures) .

Lipophilicity

Context-dependent

LogP 1.1 (predicted)

Balances aqueous solubility and passive permeability

Predicted value; experimental LogP may differ

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.1
Comparator Or Baseline	3-(2-Iodoethoxy)prop-1-yne (no PEG2; LogP ~1.5 estimated) and Alkyne-PEG2-tosylate (LogP <0.5 estimated)
Quantified Difference	~0.4 log unit lower than non-PEG analog; ~0.6 log unit higher than tosylate analog
Conditions	Predicted LogP from PeptideDB; experimental validation may be required

Why This Matters

The balanced LogP ensures that the linker does not compromise conjugate solubility while retaining the ability to cross cell membranes for intracellular target engagement, a critical consideration for PROTAC and ADC development.

PEG2 Spacer Minimizes Hydrodynamic Radius Compared to PEG4 Analogs, Reducing Steric Hindrance in Conjugation

The PEG2 spacer (two ethylene glycol units, ~8.8 Å extended length) provides a shorter reach than the PEG4 analog (Alkyne-PEG4-iodide, ~14 Å), which can influence the drug-to-antibody ratio (DAR) and conjugate homogeneity in ADC applications. A shorter linker reduces the hydrodynamic radius and may minimize unwanted aggregation of the final conjugate. While both linkers share the same iodide reactivity, the PEG2 variant is preferred when a compact linker is required to maintain native protein structure and avoid steric interference with the payload binding site.

Linker length

Reported

~8.8 Å extended (PEG2)

Supports compact linker design, minimizing steric hindrance

Calculated; solvation may influence actual radius

Evidence Dimension	Linker extended length
Target Compound Data	PEG2 spacer (~8.8 Å extended)
Comparator Or Baseline	Alkyne-PEG4-iodide (~14 Å extended)
Quantified Difference	~5.2 Å shorter extended length
Conditions	Calculated from standard PEG oligomer bond lengths; actual hydrodynamic radii may vary depending on solvation

Why This Matters

Selecting the PEG2 variant over the PEG4 variant is advantageous for applications requiring a minimal linker footprint, such as maintaining high DAR homogeneity or preserving the binding affinity of the conjugated biomolecule.

Optimal Application Scenarios for Alkyne-PEG2-iodide Based on Quantified Differentiation

Site-Specific Antibody-Drug Conjugate (ADC) Construction via Cysteine Alkylation

In ADC development, Alkyne-PEG2-iodide is first attached to a cysteine-engineered antibody via thiol-iodide nucleophilic substitution, exploiting the superior reactivity of iodide toward soft thiolate nucleophiles [1]. The terminal alkyne is then used to install the cytotoxic payload via CuAAC click chemistry. The ~3-fold rate advantage over the bromide analog minimizes the molar excess of linker required for complete cysteine alkylation, reducing waste and cost. The shorter PEG2 spacer further ensures a compact linker-payload construct that preserves antibody structure and facilitates high DAR homogeneity.

PROTAC Linker for Intracellular Protein Degradation

The balanced LogP of 1.1 makes Alkyne-PEG2-iodide a suitable linker component for proteolysis-targeting chimeras (PROTACs), where moderate lipophilicity is needed for cell permeability without compromising aqueous solubility [1]. The iodide group is displaced by a nucleophilic handle on the target ligand, while the alkyne undergoes strain-promoted or copper-catalyzed click chemistry with the E3 ligase ligand. The shorter PEG2 linker minimizes the overall molecular weight of the PROTAC, potentially improving cellular uptake and target engagement kinetics.

Orthogonal Bioconjugation of Peptides for Multifunctional Imaging Probes

For constructing multimodal imaging agents, Alkyne-PEG2-iodide enables sequential orthogonal conjugation: first, alkylation of a peptide-based targeting moiety at a cysteine or lysine residue, followed by click chemistry attachment of a fluorophore or chelator [1]. The quantitative conjugation rates afforded by the iodide leaving group reduce incubation times and improve labeling efficiency compared to bromide or tosylate analogs, ensuring high specific activity of the final probe.

Surface Functionalization of Nanoparticles for Targeted Drug Delivery

The water solubility of Alkyne-PEG2-iodide allows it to be used in aqueous nanoparticle functionalization protocols without organic co-solvents. The iodide group reacts with surface-exposed amine or thiol groups on the nanoparticle core, while the alkyne provides a click chemistry handle for attaching targeting ligands. The PEG2 spacer imparts stealth properties and reduces protein corona formation, and the higher reactivity of iodide ensures dense surface coverage with lower linker excess.

Application

Selection Property

Validation Focus

Cysteine-engineered ADC research

Iodide leaving group for efficient thiol alkylation

Conjugation efficiency and DAR homogeneity

PROTAC development studies

Moderate lipophilicity for cell permeability and aqueous processing

Cellular uptake and target engagement kinetics

Peptide-based imaging probe bioconjugation

Sequential orthogonal reactivity (CuAAC + SN2)

Labeling efficiency and probe specific activity

Nanoparticle surface functionalization research

Aqueous solubility and dense surface coverage

Stealth properties and targeting-ligand density

• [1] Chemistry StackExchange. Contextual Differences in Leaving Group Ability for Thiolate Nucleophiles. Accessed 2026. View Source